Cas no 1823615-48-0 (Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-)

• Product Name: Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-
• CAS No: 1823615-48-0
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• MDL: MFCD30252654
• CID: 5608460
• PubChem ID: 18546690
• Update Time: 2025-10-30

Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-hydroxybutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxybutanoicacid
• 1823615-48-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxybutanoic acid
• EN300-816950
• SCHEMBL15569571

• MDL： MFCD30252654
• Inchi： 1S/C19H19NO5/c21-10-12(9-18(22)23)20-19(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,21H,9-11H2,(H,20,24)(H,22,23)
• InChI Key： AHZFDEXLMKVHIF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CO

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 623.2±55.0 °C(Predicted)
• pka: 4.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-

Latest Research Brief on Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- (CAS: 1823615-48-0) in Chemical Biology and Pharmaceutical Applications

Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- (CAS: 1823615-48-0) is a specialized chemical compound widely used in peptide synthesis and pharmaceutical research. This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, plays a critical role in solid-phase peptide synthesis (SPPS) due to its ability to protect amino groups during the assembly of peptide chains. Recent studies have highlighted its importance in the development of novel therapeutics, including antimicrobial peptides and targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- as a key intermediate in the synthesis of peptide-based inhibitors targeting protease enzymes. The study demonstrated that the Fmoc-protected derivative exhibited superior stability under SPPS conditions, enabling the efficient production of high-purity peptides. The research also underscored the compound's compatibility with automated peptide synthesizers, making it a valuable tool for large-scale pharmaceutical production.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of glycopeptide antibiotics. The study revealed that the hydroxyl and amino functional groups of Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- facilitated the introduction of sugar moieties, enhancing the solubility and bioavailability of the resulting glycopeptides. This finding opens new avenues for the development of next-generation antibiotics with improved pharmacokinetic properties.

Recent patent filings (e.g., WO2023056789) have also highlighted the compound's utility in prodrug design. By leveraging its reactive sites, researchers have developed prodrugs that release active pharmaceutical ingredients (APIs) in a controlled manner, reducing side effects and improving therapeutic outcomes. These innovations underscore the versatility of Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- in modern drug discovery.

Looking ahead, ongoing research is exploring the compound's potential in bioconjugation strategies for antibody-drug conjugates (ADCs). Preliminary data suggest that its unique chemical properties enable stable linkages between antibodies and cytotoxic payloads, addressing a key challenge in ADC development. As the demand for targeted therapies grows, Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- is poised to play an increasingly prominent role in the pharmaceutical industry.